Cas no 10513-98-1 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
• CAS No: 10513-98-1
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 231078
• PubChem ID: 253682
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
• 1,6-Bis-phthalimido-hexan
• HMS3094M09
• N,N'-Hexamethylen-diphthalimid
• N,N'-Hexandiyl-bis-phthalimid
• N,N'-hexane-1,6-diyl-bis-phthalimide
• N,N'-hexanediyl-bis-phthalimide
• DTXSID50291628
• NSC 76816
• NCIOpen2_008386
• NSC-76816
• CHEMBL1883141
• SCHEMBL2604742
• AKOS003422108
• 10513-98-1
• MLS002694002
• SMR001559936
• NSC76816
• 1,6-bis(phthalimido)hexane

• Inchi： 1S/C22H20N2O4/c25-19-15-9-3-4-10-16(15)20(26)23(19)13-7-1-2-8-14-24-21(27)17-11-5-6-12-18(17)22(24)28/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key： MJYXMZHGVMGKLG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 376.14200
• Monoisotopic Mass: 376.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 552.7°Cat760mmHg
• Flash Point: 247.2°C
• Refractive Index: 1.628
• PSA: 74.76000
• LogP: 3.01500